Cas no 13824-23-2 (4,4'-methanediylbis(2-fluoroaniline))

• Product Name: 4,4'-methanediylbis(2-fluoroaniline)
• CAS No: 13824-23-2
• MF: C₁₃H₁₂F₂N₂
• MW: 234.244589805603
• CID: 1260837
• PubChem ID: 26294
• Update Time: 2025-04-20

4,4'-methanediylbis(2-fluoroaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-methanediylbis(2-fluoroaniline)
• 4-[(4-amino-3-fluorophenyl)methyl]-2-fluoroaniline
• Benzenamine, 4,4'-methylenebis(2-fluoro-
• BRN 2735971
• SCHEMBL864771
• Benzenamine, 4,4'-methylenebis[2-fluoro-
• 4,4'-Methylenebis(2-fluorobenzenamine)
• ANILINE, 4,4'-METHYLENEBIS(o-FLUORO-
• 13824-23-2
• MOFA
• DTXSID40160551
• 4,4'-Methylenebis(o-fluoroaniline)

• Inchi： 1S/C13H12F2N2/c14-10-6-8(1-3-12(10)16)5-9-2-4-13(17)11(15)7-9/h1-4,6-7H,5,16-17H2
• InChI Key： POQRATOGWOSTHW-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1C=CC(=C(C=1)F)N)N

Computed Properties

• Exact Mass: 234.09685472g/mol
• Monoisotopic Mass: 234.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes